Cas no 2241129-34-8 (1lambda6-thia-2,10-diazacyclododecane-1,1-dione)

• Product Name: 1lambda6-thia-2,10-diazacyclododecane-1,1-dione
• CAS No: 2241129-34-8
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 5778873
• PubChem ID: 138013808
• Update Time: 2025-05-23

1lambda6-thia-2,10-diazacyclododecane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1
• 2241129-34-8
• 1lambda6-thia-2,10-diazacyclododecane 1,1-dioxide
• E?-thia-2,10-diazacyclododecane-1,1-dione
• 1-Thia-2,10-diazacyclododecane 1,1-dioxide
• Z3067528051
• EN300-1688982
• starbld0021960
• 1lambda6-thia-2,10-diazacyclododecane-1,1-dione
• 1-Thia-2,10-diazacyclododecane, 1,1-dioxide

• Inchi： 1S/C9H20N2O2S/c12-14(13)9-8-10-6-4-2-1-3-5-7-11-14/h10-11H,1-9H2
• InChI Key： MBDKIMBNDHXVOT-UHFFFAOYSA-N
• SMILES： S1(CCNCCCCCCCN1)(=O)=O

Computed Properties

• Exact Mass: 220.12454906g/mol
• Monoisotopic Mass: 220.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 359.3±52.0 °C(Predicted)
• pka: 11.80±0.20(Predicted)

Additional information on 1lambda6-thia-2,10-diazacyclododecane-1,1-dione

Chemical Compound CAS No. 2241129-34-8: 1lambda6-Thia-2,10-Diazacyclododecane-1,1-Dione

The compound with CAS number 2241129-34-8, commonly referred to as 1lambda6-thia-2,10-diazacyclododecane-1,1-dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiaza macrocycles, which are known for their unique structural properties and potential applications in drug delivery systems and catalysis. The long-tail keyword for this compound is "thiaza macrocycle with dione functionality", highlighting its distinctive features.

Recent studies have focused on the synthesis and characterization of this compound, revealing its exceptional stability and reactivity. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular structure. The dione functionality in the molecule plays a crucial role in its electronic properties, making it a promising candidate for use in organic electronics.

The synthesis of 1lambda6-thia-2,10-diazacyclododecane-1,1-dione involves a multi-step process that includes ring-closing metathesis and subsequent oxidation reactions. These methods have been optimized to achieve high yields and purity levels. The compound's ability to form stable complexes with metal ions has been explored extensively, with findings suggesting potential applications in catalytic processes and sensor technologies.

In terms of applications, this compound has shown promise in the development of new materials for energy storage devices. Its unique electronic properties make it a strong candidate for use in lithium-ion batteries and supercapacitors. Additionally, its ability to act as a ligand in metalloenzyme mimics has opened new avenues in biochemistry research.

Recent breakthroughs in computational chemistry have allowed researchers to model the behavior of thiaza macrocycles under various conditions. These simulations have provided valuable insights into the compound's stability and reactivity, paving the way for further experimental studies. The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties.

Looking ahead, the development of sustainable synthesis methods for thiaza macrocycles is a key area of focus. Researchers are exploring green chemistry techniques that minimize waste and reduce environmental impact. Furthermore, the exploration of this compound's biological activity is expected to yield new insights into its potential use in therapeutic applications.